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Compound of Interest

Compound Name: cis-J-113863

Cat. No.: B1234327

Essential Safety and Handling: J-113863

This guide provides critical safety and logistical information for the handling and disposal of J-
113863, a potent and selective non-peptide antagonist for the opioid receptor-like 1 (ORL1)
receptor. The following procedures are designed to ensure the safety of researchers, scientists,
and drug development professionals.

Physicochemical and Toxicity Data

Quantitative data for J-113863 is summarized below to provide a clear reference for its physical
properties and toxicological profile.

Table 1: Physicochemical Properties of J-113863

Property Value

Molecular Formula C24H30N202

Molecular Weight 378.5 g/mol

Form A crystalline solid

Solubility Soluble in DMSO and dimethyl formamide

Table 2: Toxicological Data of J-113863
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Metric Value

The toxicological properties of this product have

Acute Toxicity . .

not been fully investigated.

To the best of our knowledge, the chemical,
Routes of Exposure physical, and toxicological properties have not

been thoroughly investigated.

Personal Protective Equipment (PPE)

Adherence to the following PPE guidelines is mandatory when handling J-113863 to minimize

exposure and ensure personal safety.

Table 3: Recommended Personal Protective Equipment for Handling J-113863

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1234327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Recommended Equipment

Specifications

Eye/Face Protection

Safety glasses or goggles

Use equipment for eye
protection tested and approved
under appropriate government
standards such as NIOSH
(US) or EN 166(EU).

Skin Protection

Chemical-resistant gloves

Handle with gloves. Gloves
must be inspected prior to use.
Use proper glove removal
technique (without touching
glove's outer surface) to avoid
skin contact with this product.
Dispose of contaminated
gloves after use in accordance
with applicable laws and good
laboratory practices. Wash and

dry hands.

Body Protection

Laboratory coat

Impervious clothing, the type
of protective equipment must
be selected according to the
concentration and amount of
the dangerous substance at

the specific workplace.

Respiratory Protection

NIOSH-approved respirator

Where risk assessment shows
air-purifying respirators are
appropriate use a full-face
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator
cartridges as a backup to
engineering controls. If the
respirator is the sole means of
protection, use a full-face

supplied air respirator.
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Experimental Protocols: Safe Handling and Disposal

The following protocols provide a step-by-step guide for the safe handling and disposal of J-
113863.

Handling Protocol:

o Engineering Controls: Handle in a well-ventilated area. Use a fume hood or other appropriate
engineering controls to keep airborne levels below recommended exposure limits.

o Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

e Procedural Discipline: Avoid inhalation and ingestion. Do not eat, drink, or smoke in the
laboratory.

Disposal Protocol:

o Waste Characterization: This material may be a hazardous waste. It is the user's
responsibility to determine the applicability of all local, state, and federal regulations.

e Containerization: Place waste in a sealed, labeled container.

» Disposal Method: Dispose of in accordance with all applicable federal, state, and local
environmental regulations. Contact a licensed professional waste disposal service to dispose
of this material.

Workflow for Safe Handling and Disposal of J-
113863

The following diagram illustrates the logical workflow for the safe handling and disposal of J-
113863.
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Safe Handling Workflow

Preparation:
- Review SDS
- Assemble PPE

Proceed with caution

Handling:
- Use fume hood
- Avoid contact & inhalation

After handling

Decontamination:
- Clean work area
- Wash hands
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Caption: Workflow for the safe handling and disposal of J-113863.
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handling-cis-j-113863]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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